4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide

• Molecular Formula: C13H9F3N2O4S
• Molecular Weight: 346.28 g/mol
• IUPAC Name: 4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H9F3N2O4S/c14-13(15,16)11-3-1-2-4-12(11)17-23(21,22)10-7-5-9(6-8-10)18(19)20/h1-8,17H
• InChI Key: RTVHCUSSDGMZKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-nitro-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide is a useful research compound. Its molecular formula is C13H9F3N2O4S and its molecular weight is 346.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(trifluoromethyl)aniline (1.51 g, 9.37 mmol) and pyridine (1.08 mL, 13.38 mmol) in DCM (30 mL) was treated with 4-nitrobenzenesulfonyl chloride (1.48 g, 6.69 mmol) and stirred at room temperature for 18 hours. The mixture was diluted with DCM, washed with 1 M aqueous HCl, saturated aqueous NaHCO3, water and brine, dried over Na2SO4 and concentrated under vacuum. Trituration with pentane gave 4-nitro-N-(2-trifluoromethyl-phenyl)-benzenesulfonamide (1.91 g, 82%). 1H NMR (300 MHz, CDCl3) δ 8.31-8.23 (m, 2H), 7.95-7.85 (m, 3H), 7.64-7.50 (m, 2H), 7.31 (t, J=7.7 Hz, 1H), 6.89 (br s, 1H). LCMS (m/z, Method A) ES+ 347.1 [M+1]+.